Cas no 82848-01-9 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 3-(3-hydroxy-3-methyl-2-oxobutyl)-4,7,8-trimethoxy-1-methylquinolin-2-one
- NSC-363784
- Veprisilone
- 82848-01-9
- NSC363784
- VEPRISOLONE
- DTXSID90320709
-
-
- Inchi: InChI=1S/C18H23NO6/c1-18(2,22)13(20)9-11-15(24-5)10-7-8-12(23-4)16(25-6)14(10)19(3)17(11)21/h7-8,22H,9H2,1-6H3
- InChI Key: BNQPPABEVYVPJN-UHFFFAOYSA-N
- SMILES: CC(C)(C(=O)CC1=C(C2=C(C(=C(C=C2)OC)OC)N(C1=O)C)OC)O
Computed Properties
- Exact Mass: 349.15253745g/mol
- Monoisotopic Mass: 349.15253745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3Ų
- XLogP3: 0.7
Related Literature
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
-
Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
-
Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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